Cas no 2137670-81-4 (Ethanone, 1-[4-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]-)

Ethanone, 1-[4-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]- structure
2137670-81-4 structure
Product Name:Ethanone, 1-[4-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]-
CAS No:2137670-81-4
MF:C13H14N4O
MW:242.276462078094
CID:5297121
Update Time:2025-07-15

Ethanone, 1-[4-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[4-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]-
    • Inchi: 1S/C13H14N4O/c1-9(18)10-2-4-11(5-3-10)13-8-15-16-17(13)12-6-14-7-12/h2-5,8,12,14H,6-7H2,1H3
    • InChI Key: YBIUHHPVCHFHLV-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=C(C2N(C3CNC3)N=NC=2)C=C1)C

Ethanone, 1-[4-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-784756-0.05g
1-{4-[1-(azetidin-3-yl)-1H-1,2,3-triazol-5-yl]phenyl}ethan-1-one
2137670-81-4 95.0%
0.05g
$1140.0 2025-03-21
Enamine
EN300-784756-0.1g
1-{4-[1-(azetidin-3-yl)-1H-1,2,3-triazol-5-yl]phenyl}ethan-1-one
2137670-81-4 95.0%
0.1g
$1195.0 2025-03-21
Enamine
EN300-784756-0.25g
1-{4-[1-(azetidin-3-yl)-1H-1,2,3-triazol-5-yl]phenyl}ethan-1-one
2137670-81-4 95.0%
0.25g
$1249.0 2025-03-21
Enamine
EN300-784756-0.5g
1-{4-[1-(azetidin-3-yl)-1H-1,2,3-triazol-5-yl]phenyl}ethan-1-one
2137670-81-4 95.0%
0.5g
$1302.0 2025-03-21
Enamine
EN300-784756-1.0g
1-{4-[1-(azetidin-3-yl)-1H-1,2,3-triazol-5-yl]phenyl}ethan-1-one
2137670-81-4 95.0%
1.0g
$1357.0 2025-03-21
Enamine
EN300-784756-2.5g
1-{4-[1-(azetidin-3-yl)-1H-1,2,3-triazol-5-yl]phenyl}ethan-1-one
2137670-81-4 95.0%
2.5g
$2660.0 2025-03-21
Enamine
EN300-784756-5.0g
1-{4-[1-(azetidin-3-yl)-1H-1,2,3-triazol-5-yl]phenyl}ethan-1-one
2137670-81-4 95.0%
5.0g
$3935.0 2025-03-21
Enamine
EN300-784756-10.0g
1-{4-[1-(azetidin-3-yl)-1H-1,2,3-triazol-5-yl]phenyl}ethan-1-one
2137670-81-4 95.0%
10.0g
$5837.0 2025-03-21

Additional information on Ethanone, 1-[4-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]-

Introduction to Ethanone, 1-[4-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]- (CAS No. 2137670-81-4)

Ethanone, 1-[4-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]- (CAS No. 2137670-81-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its mechanisms of action and therapeutic applications.

The chemical structure of Ethanone, 1-[4-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]- is composed of a phenyl ring substituted with a 1H-1,2,3-triazole moiety, which is further functionalized with an azetidine group. The presence of these functional groups imparts specific properties to the molecule, making it an interesting candidate for various biological investigations.

Recent research has highlighted the potential of Ethanone, 1-[4-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]- in the treatment of neurological disorders. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage caused by various stressors.

In addition to its neuroprotective properties, Ethanone, 1-[4-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]- has also shown promise in cancer research. Preclinical studies have indicated that the compound possesses antiproliferative and proapoptotic activities against several cancer cell lines. A notable study published in the Cancer Research journal reported that the compound can induce apoptosis in breast cancer cells by activating caspase-dependent pathways and inhibiting cell cycle progression.

The pharmacokinetic profile of Ethanone, 1-[4-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]- has been extensively studied to assess its suitability for therapeutic applications. Research has shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics make it a promising candidate for further development as a potential therapeutic agent.

The safety profile of Ethanone, 1-[4-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]- has also been evaluated in preclinical studies. Toxicity assessments have revealed that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, Ethanone, 1-[4-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]- (CAS No. 2137670-81-4) represents a promising compound with potential applications in the treatment of neurological disorders and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.